Cas no 22678-49-5 (Dodecanedioic acid, 6,7-diamino-)
22678-49-5 structure
Product Name:Dodecanedioic acid, 6,7-diamino-
CAS No:22678-49-5
MF:C12H24N2O4
MW:260.329963684082
CID:237937
PubChem ID:71356887
Update Time:2025-04-19
Dodecanedioic acid, 6,7-diamino- Chemical and Physical Properties
Names and Identifiers
-
- Dodecanedioic acid, 6,7-diamino-
- 6,7-diaminododecanedioic acid
- 22678-49-5
- DTXSID40780990
-
- Inchi: 1S/C12H24N2O4/c13-9(5-1-3-7-11(15)16)10(14)6-2-4-8-12(17)18/h9-10H,1-8,13-14H2,(H,15,16)(H,17,18)
- InChI Key: XGWQHDMOKDODOQ-UHFFFAOYSA-N
- SMILES: OC(CCCCC(C(CCCCC(=O)O)N)N)=O
Computed Properties
- Exact Mass: 260.17360725g/mol
- Monoisotopic Mass: 260.17360725g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 11
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -4.9
- Topological Polar Surface Area: 127Ų
Dodecanedioic acid, 6,7-diamino- Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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